![molecular formula C19H19N5O6S B2827094 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide CAS No. 1173062-49-1](/img/structure/B2827094.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
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Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((5-(2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H19N5O6S and its molecular weight is 445.45. The purity is usually 95%.
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Scientific Research Applications
Molecular Characterization and Structural Analysis
This compound, known for its complex structure, has been a subject of study in various molecular characterization and structural analysis research. NMR studies of similar compounds have been used to determine the structure and the tautomeric ratios of isomers, highlighting the precision in characterizing such intricate molecules (Li Ying-jun, 2012).
Synthesis and Biological Activities
The synthesis of related compounds involving 1,3,4-oxadiazole and other heterocycles has been extensively researched. These compounds have demonstrated significant biological activities such as antibacterial, antifungal, and cytotoxic properties. For instance, specific derivatives have shown excellent activity against various microorganisms and have been characterized using techniques like IR, 1H-NMR, 13C-NMR, and MS (Poonam Devi, M. Shahnaz, D. Prasad, 2022), (K. M. Hosamani, Ramya V. Shingalapur, 2011).
Medicinal Chemistry and Drug Design
The derivatives of 1,3,4-oxadiazole and related structures have been explored for their potential medicinal applications. For instance, their synthesis and evaluation for anticancer activities targeting specific enzymes like MMP-9 have been studied, showing promising results in inhibiting tumor progression (A. Özdemir, Belgin Sever, M. Altıntop, H. Temel, Ö. Atlı, M. Baysal, Fatih Demirci, 2017). Additionally, their role in anti-inflammatory treatments has been evaluated, showcasing the versatility of these compounds in drug development (A. P. Nikalje, N. Hirani, R. Nawle, 2015).
Molecular Docking and Computational Studies
The potential of these compounds in drug discovery has also been explored through molecular docking and computational studies. This approach helps in understanding the interaction of these molecules with biological targets, paving the way for the design of more potent and selective drugs (A. P. Nikalje, N. Hirani, R. Nawle, 2015).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[[5-[2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O6S/c1-10-12(17(26)22-18(27)21-10)3-5-16-23-24-19(30-16)31-8-15(25)20-7-11-2-4-13-14(6-11)29-9-28-13/h2,4,6H,3,5,7-9H2,1H3,(H,20,25)(H2,21,22,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEUPYWKJEZEAEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=O)N1)CCC2=NN=C(O2)SCC(=O)NCC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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